![molecular formula C17H26N4O3 B2720995 N-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide CAS No. 2034459-89-5](/img/structure/B2720995.png)
N-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide
Overview
Description
The compound is a derivative of isoxazole, a heterocyclic compound consisting of an oxygen atom and a nitrogen atom in a five-membered ring . Isoxazole rings are found in some natural products and are part of many pharmaceuticals .
Synthesis Analysis
A similar compound, based on thiourea and urea derivatives of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole, was synthesized using a simple and efficient method . The synthesized compounds were characterized by spectral data of IR, 1H, 13C NMR, and mass spectra .Molecular Structure Analysis
The structure of the synthesized compounds was confirmed by 1H and 13C NMR and mass spectra .Chemical Reactions Analysis
The synthesis involved the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives .Physical And Chemical Properties Analysis
The synthesized compounds were obtained with 55–92% yields in relatively short reaction times . One of the synthesized compounds had a melting point of 85–87°C .Scientific Research Applications
Antimalarial Activity
Piperidine-containing compounds have been evaluated for their antimalarial properties. Researchers have synthesized 1,4-disubstituted piperidines and tested their efficacy against malaria parasites. These compounds could contribute to the development of safer and more effective antimalarial drugs .
Neuroprotective Potential
Given the piperidine moiety’s structural versatility, researchers have investigated its neuroprotective effects. These compounds may play a role in preventing neurodegenerative diseases such as Alzheimer’s.
Mechanism of Action
Future Directions
The development of new antimicrobial drugs is a challenging problem for researchers worldwide . Therefore, the design and development of new drugs with potential antimicrobial activity are needed . Isoxazole derivatives, due to their wide range of biological activities, are valuable scaffolds in medicinal chemistry .
properties
IUPAC Name |
N-[[1-(dimethylcarbamoyl)piperidin-4-yl]methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N4O3/c1-20(2)17(23)21-9-7-12(8-10-21)11-18-16(22)15-13-5-3-4-6-14(13)24-19-15/h12H,3-11H2,1-2H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGJPARWBWTVWTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCC(CC1)CNC(=O)C2=NOC3=C2CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(dimethylcarbamoyl)piperidin-4-yl)methyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide | |
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